Cas no 919522-58-0 (Benzene, 2-bromo-3-chloro-4-methyl-1-nitro-)

Benzene, 2-bromo-3-chloro-4-methyl-1-nitro- structure
919522-58-0 structure
Product Name:Benzene, 2-bromo-3-chloro-4-methyl-1-nitro-
CAS No:919522-58-0
MF:C7H5BrClNO2
MW:250.477100133896
CID:762136
PubChem ID:71424961
Update Time:2025-04-19

Benzene, 2-bromo-3-chloro-4-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-bromo-3-chloro-4-methyl-1-nitro-
    • 3-bromo-2-chloro-1-methyl-4-nitrobenzene
    • 919522-58-0
    • 2-Bromo-3-chloro-4-methyl-1-nitrobenzene
    • DTXSID80843750
    • Inchi: 1S/C7H5BrClNO2/c1-4-2-3-5(10(11)12)6(8)7(4)9/h2-3H,1H3
    • InChI Key: UCORFPLFGUQUJD-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C)C=CC=1[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 248.91922g/mol
  • Monoisotopic Mass: 248.91922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 45.8Ų
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